Cas no 1047142-67-5 (4-Benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid)
1047142-67-5 structure
Product Name:4-Benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
CAS No:1047142-67-5
MF:C15H13NO2S
MW:271.334222555161
MDL:MFCD16810539
CID:4678750
Update Time:2025-07-28
4-Benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 4-Benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
-
- MDL: MFCD16810539
- Inchi: 1S/C15H13NO2S/c1-10-7-12-14(19-10)8-13(15(17)18)16(12)9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,17,18)
- InChI Key: GMKWBGDDHUGQLV-UHFFFAOYSA-N
- SMILES: S1C(C)=CC2=C1C=C(C(=O)O)N2CC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 343
- Topological Polar Surface Area: 70.5
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: N/A℃
- Boiling Point: 511.2±50.0 °C at 760 mmHg
- Flash Point: 263.0±30.1 °C
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
4-Benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB421365-1 g |
4-Benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
1047142-67-5 | 1g |
€623.20 | 2023-04-24 | ||
| Chemenu | CM332805-1g |
4-Benzyl-2-methyl-4h-thieno[3,2-b]pyrrole-5-carboxylic acid |
1047142-67-5 | 95%+ | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM332805-10g |
4-Benzyl-2-methyl-4h-thieno[3,2-b]pyrrole-5-carboxylic acid |
1047142-67-5 | 95%+ | 10g |
$*** | 2023-04-03 | |
| abcr | AB421365-1g |
4-Benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid; . |
1047142-67-5 | 1g |
€623.20 | 2024-08-03 | ||
| A2B Chem LLC | AJ25066-1g |
4-benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
1047142-67-5 | 95+% | 1g |
$1078.00 | 2024-04-20 | |
| A2B Chem LLC | AJ25066-2g |
4-benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
1047142-67-5 | 95+% | 2g |
$1460.00 | 2024-04-20 | |
| A2B Chem LLC | AJ25066-5g |
4-benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
1047142-67-5 | 95+% | 5g |
$2068.00 | 2024-04-20 | |
| A2B Chem LLC | AJ25066-10g |
4-benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
1047142-67-5 | 95+% | 10g |
$2608.00 | 2024-04-20 | |
| A2B Chem LLC | AJ25066-25g |
4-benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
1047142-67-5 | 95+% | 25g |
$3845.00 | 2024-04-20 | |
| A2B Chem LLC | AJ25066-50g |
4-benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
1047142-67-5 | 95+% | 50g |
$5465.00 | 2024-04-20 |
4-Benzyl-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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